Cas no 794552-22-0 (8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2,4,6,10,12-hexaen-4-yl 4-ethoxybenzene-1-sulfonate)

• Product Name: 8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2,4,6,10,12-hexaen-4-yl 4-ethoxybenzene-1-sulfonate
• CAS No: 794552-22-0
• MF: C₂₀H₁₆O₅S
• MW: 368.403044700623
• CID: 6369866
• PubChem ID: 2138757
• Update Time: 2025-05-19

8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2,4,6,10,12-hexaen-4-yl 4-ethoxybenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2,4,6,10,12-hexaen-4-yl 4-ethoxybenzene-1-sulfonate
• dibenzo[b,d]furan-2-yl 4-ethoxybenzenesulfonate
• 794552-22-0
• AKOS024608613
• F1414-1144
• dibenzofuran-2-yl 4-ethoxybenzenesulfonate
• AQ-390/42122748
• 8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6,10,12-hexaen-4-yl 4-ethoxybenzene-1-sulfonate

• Inchi： 1S/C20H16O5S/c1-2-23-14-7-10-16(11-8-14)26(21,22)25-15-9-12-20-18(13-15)17-5-3-4-6-19(17)24-20/h3-13H,2H2,1H3
• InChI Key： SPQACFIDXRAQQN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(=O)(=O)OC1C=CC2=C(C=1)C1C=CC=CC=1O2

Computed Properties

• Exact Mass: 368.07184478g/mol
• Monoisotopic Mass: 368.07184478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 74.1Ų

Additional information on 8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2,4,6,10,12-hexaen-4-yl 4-ethoxybenzene-1-sulfonate

8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6,10,12-hexaen-4-yl 4-ethoxybenzene-1-sulfonate (CAS 794552-22-0): A Comprehensive Overview

In the realm of specialized organic compounds, 8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6,10,12-hexaen-4-yl 4-ethoxybenzene-1-sulfonate (CAS 794552-22-0) stands out as a structurally unique and scientifically intriguing molecule. This compound, with its complex tricyclic framework and sulfonate ester functionality, has garnered attention in various research fields, particularly in materials science and pharmaceutical development. Its molecular architecture combines an oxa-bridged tricyclic system with an ethoxy-substituted benzenesulfonate group, creating a versatile scaffold for further chemical modifications.

The chemical structure of 8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6,10,12-hexaen-4-yl 4-ethoxybenzene-1-sulfonate features several notable characteristics. The central tricyclic core incorporates an oxygen heteroatom (the "oxa" component) that significantly influences the compound's electronic properties and reactivity. The 4-ethoxybenzenesulfonate moiety attached to this core provides both steric bulk and potential sites for further derivatization. Researchers are particularly interested in how the electron-rich aromatic systems interact with the sulfonate ester linkage, which may lead to unique photophysical properties.

Recent scientific literature highlights several potential applications for CAS 794552-22-0 in advanced material development. The compound's rigid, conjugated structure makes it a candidate for organic electronic materials, particularly in the design of novel semiconducting polymers or light-emitting diodes (OLEDs). Its ability to potentially undergo controlled polymerization reactions while maintaining its structural integrity is of particular interest to materials scientists working on next-generation optoelectronic devices.

In pharmaceutical research, the structural features of 8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6,10,12-hexaen-4-yl 4-ethoxybenzene-1-sulfonate suggest possible applications as a pharmacophore scaffold. The compound's three-dimensional rigidity combined with its hydrogen bond acceptor sites (the sulfonate and ether oxygens) could make it valuable in drug discovery programs targeting protein-protein interactions. Some researchers are investigating its potential as a precursor for biologically active molecules, though this remains an area of ongoing study.

The synthesis of CAS 794552-22-0 typically involves multi-step organic transformations, beginning with the construction of the oxatricyclic core followed by introduction of the sulfonate ester functionality. Recent advances in catalytic methods have improved the efficiency of these synthetic routes, making the compound more accessible for research purposes. Purification generally requires specialized techniques such as preparative HPLC or recrystallization from appropriate solvent systems to achieve the high purity required for most applications.

From a commercial perspective, 8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6,10,12-hexaen-4-yl 4-ethoxybenzene-1-sulfonate remains a specialty chemical with limited but growing market demand. Suppliers typically offer it in small to medium quantities for research purposes, with prices reflecting its complex synthesis. The compound's stability under standard storage conditions (generally recommended at 2-8°C in inert atmosphere) makes it manageable for most laboratory settings.

Safety considerations for handling CAS 794552-22-0 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment (including gloves and eye protection) is recommended when working with this material. Its solubility profile (typically soluble in polar organic solvents like DMSO or DMF but less so in water) informs proper handling and disposal procedures.

Current research trends involving 8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6,10,12-hexaen-4-yl 4-ethoxybenzene-1-sulfonate focus on its potential in supramolecular chemistry applications. The compound's ability to participate in non-covalent interactions through its multiple aromatic systems and polar functional groups makes it interesting for designing molecular recognition systems. Some groups are exploring its use in creating functionalized surfaces for sensor applications.

Analytical characterization of CAS 794552-22-0 typically employs a combination of techniques including NMR spectroscopy (both 1H and 13C), mass spectrometry, and HPLC purity analysis. The compound's UV-Vis absorption spectrum often shows distinctive features due to its extended conjugation, which can be valuable for certain applications. Researchers emphasize the importance of thorough characterization to ensure sample integrity, particularly for studies where precise molecular structure is critical.

Looking forward, the scientific community anticipates expanding applications for 8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6,10,12-hexaen-4-yl 4-ethoxybenzene-1-sulfonate as synthetic methodologies improve and its physical properties become better understood. Areas of particular interest include its potential in advanced material science, as a building block for functional polymers, and in the development of specialty chemicals with tailored properties. The compound's unique structural features continue to inspire innovative research across multiple disciplines.